Cas no 321432-52-4 (ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate)

Ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate is a specialized heterocyclic compound featuring a tetrazole core functionalized with a dimethylamino group and an ester side chain. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The dimethylamino group enhances solubility and reactivity, while the ester moiety allows for further derivatization. Its stability under standard conditions and compatibility with common organic reactions make it a practical intermediate for constructing complex molecules. The compound is particularly valuable in the development of biologically active agents, offering a balance of reactivity and functional group tolerance for targeted synthesis.

ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate structure

321432-52-4 structure

Product Name:ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate

CAS No:321432-52-4

MF:

MW:

MDL:MFCD00664555

CID:4645889

Update Time:2025-08-02

ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-[5-(DIMETHYLAMINO)-1H-1,2,3,4-TETRAAZOL-1-YL]ACETATE
- ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate
- MDL： MFCD00664555

ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB579436-500 mg	Ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetraazol-1-yl]acetate; .	321432-52-4		500MG	€678.60	2023-03-20
abcr	AB579436-1 g	Ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetraazol-1-yl]acetate; .	321432-52-4		1g	€1,312.80	2023-03-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00898199-1g	Ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate	321432-52-4	90%	1g	￥4193.0	2023-03-20
abcr	AB579436-500mg	Ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetraazol-1-yl]acetate; .	321432-52-4		500mg	€678.60	2024-04-17
abcr	AB579436-1g	Ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetraazol-1-yl]acetate; .	321432-52-4		1g	€1312.80	2024-04-17

ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate Related Literature

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2. An antioxidant self-healing hydrogel for 3D cell cultures†

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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate

Ethyl 2-[5-(Dimethylamino)-1H-1,2,3,4-Tetrazol-1-Yl]Acetate: A Comprehensive Overview

Ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate (CAS No: 321432-52-4) is a compound of significant interest in the field of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. The molecule consists of a tetrazole ring substituted with a dimethylamino group and an ethyl acetate moiety, making it a versatile building block for further chemical modifications.

The synthesis of ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate involves a series of carefully designed reactions that highlight the importance of controlling reaction conditions to achieve the desired product. Recent studies have demonstrated that this compound can be synthesized through a combination of nucleophilic substitution and cyclization reactions. The dimethylamino group plays a crucial role in stabilizing the tetrazole ring and enhancing the compound's reactivity.

One of the most promising applications of ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a precursor for drugs targeting various diseases, including cancer and infectious diseases. The tetrazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, making it an attractive candidate for drug design.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate. Quantum mechanical calculations have revealed that the compound exhibits unique electronic delocalization patterns within the tetrazole ring, which could be exploited for applications in optoelectronics and sensor technologies.

In addition to its chemical significance, ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-yl]acetate has also gained attention for its environmental compatibility. Studies have shown that the compound can be synthesized using eco-friendly methods that minimize waste and energy consumption. This aligns with the growing trend toward sustainable chemistry practices in the pharmaceutical and chemical industries.

The versatility of ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-1-Yl]Acetate is further highlighted by its role as a catalyst in certain organic reactions. Its ability to facilitate selective transformations under mild conditions has made it a valuable tool for chemists working on complex molecule synthesis.

In conclusion, ethyl 2-[5-(dimethylamino)-1H-1,2,3,4-tetrazol-Yl]Acetate (CAS No: 32143) is a multifaceted compound with wide-ranging applications across various fields. Its unique chemical properties and potential for further functionalization make it an essential component in modern chemical research and development.